AChE Inhibitory Activity: Complete Inactivity of Arisugacin E Versus Potent Sub-Nanomolar Inhibition by Arisugacin A
In a head-to-head comparative study of all eight arisugacin congeners (A–H) isolated from the same Penicillium sp. FO-4259-11 mutant strain and assayed under identical conditions, Arisugacin E exhibited no inhibition of acetylcholinesterase at the highest concentration tested (100 µM), whereas Arisugacin A and B displayed potent inhibition with IC₅₀ values of approximately 1 nM and 26 nM, respectively, representing a >100,000-fold difference in potency within a single compound family [1]. Intermediate congeners Arisugacin C and D showed moderate activity (IC₅₀ = 2.5 µM and 3.5 µM, respectively), while Arisugacins F, G, and H likewise lacked activity at 100 µM [1]. This binary on/off segregation within a conserved scaffold provides a uniquely controlled experimental system for probing the structural determinants of AChE inhibition [2].
| Evidence Dimension | AChE inhibitory potency (IC₅₀) |
|---|---|
| Target Compound Data | No inhibition at 100 µM (IC₅₀ > 100 µM) |
| Comparator Or Baseline | Arisugacin A: IC₅₀ ≈ 1 nM; Arisugacin B: IC₅₀ ≈ 26 nM; Arisugacin C: IC₅₀ = 2.5 µM; Arisugacin D: IC₅₀ = 3.5 µM |
| Quantified Difference | >100,000-fold less potent than Arisugacin A; >3,800-fold less potent than Arisugacin B; >40-fold less potent than Arisugacin C and D |
| Conditions | In vitro AChE inhibition assay using enzyme from human erythrocytes or electric eel; all compounds tested in parallel from the same fermentation batch (Otoguro et al., 2000) |
Why This Matters
This establishes Arisugacin E as the only structurally authentic yet fully inactive member of the arisugacin series, making it the sole appropriate negative control for distinguishing target-specific effects from off-target or assay-artifact signals in any AChE-focused screening campaign involving this chemotype.
- [1] Otoguro K, Shiomi K, Yamaguchi Y, Arai N, Sunazuka T, Masuma R, Iwai Y, Omura S. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. J Antibiot (Tokyo). 2000;53(1):50-57. doi:10.7164/antibiotics.53.50. PMID: 10724008. View Source
- [2] Sunazuka T, Handa M, Nagai K, Shirahata T, Harigaya Y, Otoguro K, Kuwajima I, Omura S. Absolute stereochemistries and total synthesis of (+)-arisugacins A and B, potent, orally bioactive and selective inhibitors of acetylcholinesterase. Tetrahedron. 2004;60(36):7845-7859. doi:10.1016/j.tet.2004.06.083. View Source
